(2R)-2-amino-3-methylbutanenitrile hydrochloride

• IUPAC Name: (2R)-2-amino-3-methylbutanenitrile;hydrochloride
• InChI: InChI=1S/C5H10N2.ClH/c1-4(2)5(7)3-6;/h4-5H,7H2,1-2H3;1H/t5-;/m0./s1
• InChI Key: KXSJOLXKFUAJGR-JEDNCBNOSA-N
• Canonical SMILES: CC(C)C(C#N)N.Cl
• Isomeric SMILES: CC(C)[C@H](C#N)N.Cl
• Molecular Formula: C5H11ClN2
• Molecular Weight: 134.61 g/mol

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It can include the starting materials, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It can include information about the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves determining properties such as the compound’s melting point, boiling point, solubility, and stability. It can also include information about its reactivity.

Scientific Research Applications

Pharmacological Research Applications

• Drug Metabolism and Conjugation : It serves as a precursor or intermediate in drug metabolism pathways, specifically in phase 2 reactions like glucuronidation, which is crucial for the detoxification and excretion of drugs (Dutton, 1978).
• Opioid Receptor Studies : Its structural analogs, such as ohmefentanyl, are used to study opioid receptors and their pharmacological effects, providing insights into analgesic and anesthetic mechanisms (Brine et al., 1997).

Chemical and Biochemical Applications

• Analytical Chemistry : In analytical chemistry, derivatives of (2R)-2-amino-3-methylbutanenitrile hydrochloride can be used as standards or reagents in the analysis of amino acids, peptides, and proteins, significantly contributing to agricultural and biomedical sciences (Friedman, 2004).
• Synthetic Chemistry : It acts as a key intermediate in the synthesis of various organic compounds, including pharmaceuticals, highlighting its importance in the fine organic synthesis industry. This includes the production of compounds with antimicrobial, cardiological, and agricultural applications (Nazarov V.N. et al., 2021).

Materials Science and Engineering

• Polymer Chemistry : In polymer chemistry, it can be involved in the modification or synthesis of polymers, demonstrating its utility in recycling and creating new polymeric materials with enhanced properties (Karayannidis & Achilias, 2007).

Food Science and Technology

• Flavor Chemistry : It is related to the formation and breakdown of branched chain aldehydes, which are critical in the flavor profiles of various foods. This emphasizes its role in food science, particularly in understanding flavor formation and degradation pathways (Smit et al., 2009).

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action describes how it exerts its effects at the molecular level.

Safety and Hazards

This section includes information about the compound’s toxicity, flammability, and other hazards. It may also include safety precautions that should be taken when handling the compound.

Future Directions

This involves discussing potential future research directions. For a drug, this could include potential new therapeutic applications. For a chemical compound, it could include potential new reactions or uses.